2,6-Dimethoxyphenol 2,6-Dimethoxyphenol 2,6-dimethoxyphenol is a member of the class of phenols that is phenol substituted by methoxy groups at positions 2 and 6. It has a role as a plant metabolite. It is a member of phenols and a dimethoxybenzene.
Syringol, also known as aldrich or dimethoxyphenol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Syringol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, syringol is primarily located in the cytoplasm. Syringol exists in all eukaryotes, ranging from yeast to humans. Syringol can be converted into 2-(4-hydroxy-3, 5-dimethoxyphenyl)-3-(hydroxymethyl)-2, 3-dihydro-7H-pyrano[2, 3-g][1, 4]benzodioxin-7-one. Syringol has a bacon, balsamic, and medicine taste.
Brand Name: Vulcanchem
CAS No.: 91-10-1
VCID: VC0048157
InChI: InChI=1S/C8H10O3/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5,9H,1-2H3
SMILES: COC1=C(C(=CC=C1)OC)O
Molecular Formula: C8H10O3
Molecular Weight: 154.16 g/mol

2,6-Dimethoxyphenol

CAS No.: 91-10-1

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VCID: VC0048157

Molecular Formula: C8H10O3

Molecular Weight: 154.16 g/mol

2,6-Dimethoxyphenol - 91-10-1

CAS No. 91-10-1
Product Name 2,6-Dimethoxyphenol
Molecular Formula C8H10O3
Molecular Weight 154.16 g/mol
IUPAC Name 2,6-dimethoxyphenol
Standard InChI InChI=1S/C8H10O3/c1-10-6-4-3-5-7(11-2)8(6)9/h3-5,9H,1-2H3
Standard InChIKey KLIDCXVFHGNTTM-UHFFFAOYSA-N
SMILES COC1=C(C(=CC=C1)OC)O
Canonical SMILES COC1=C(C(=CC=C1)OC)O
Boiling Point 261.0 °C
Melting Point 56.5 °C
Mp 55-56 °
55-56°C
Physical Description Solid
White or colourless crystals, woody medicinal rather dry odou
Description 2,6-dimethoxyphenol is a member of the class of phenols that is phenol substituted by methoxy groups at positions 2 and 6. It has a role as a plant metabolite. It is a member of phenols and a dimethoxybenzene.
Syringol, also known as aldrich or dimethoxyphenol, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. Syringol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, syringol is primarily located in the cytoplasm. Syringol exists in all eukaryotes, ranging from yeast to humans. Syringol can be converted into 2-(4-hydroxy-3, 5-dimethoxyphenyl)-3-(hydroxymethyl)-2, 3-dihydro-7H-pyrano[2, 3-g][1, 4]benzodioxin-7-one. Syringol has a bacon, balsamic, and medicine taste.
Solubility 17.2 mg/mL at 13 °C
slightly soluble in water; soluble in oils
moderately soluble (in ethanol)
Synonyms 1,3-Dimethoxy-2-hydroxybenzene; 2,6-Dimethoxyphenic acid; 2-Hydroxy-1,3-dimethoxybenzene; Pyrogallol 1,3-Dimethyl Ether; Syringol
PubChem Compound 7041
Last Modified Nov 11 2021
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